Cas no 294653-45-5 (2-Mercapto-5-phenylthieno2,3-dpyrimidin-4(3H)-one)

2-Mercapto-5-phenylthieno2,3-dpyrimidin-4(3H)-one structure
294653-45-5 structure
Product Name:2-Mercapto-5-phenylthieno2,3-dpyrimidin-4(3H)-one
CAS No:294653-45-5
MF:C12H8N2OS2
MW:260.334719657898
MDL:MFCD03656342
CID:1077236
PubChem ID:700913
Update Time:2025-09-19

2-Mercapto-5-phenylthieno2,3-dpyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

    • 2-Mercapto-5-phenylthieno[2,3-d]pyrimidin-4(3H)-one
    • 294653-45-5
    • G32161
    • 2-Mercapto-5-phenyl-3H-thieno[2,3-d]pyrimidin-4-one
    • EN300-03539
    • Z56758429
    • STK385046
    • SR-01000196775-2
    • MFCD03656342
    • 5-phenyl-2-sulfanylidene-1H-thieno[2,3-d]pyrimidin-4-one
    • AKOS001028561
    • SR-01000196775-1
    • CS-0307611
    • 5-phenyl-2-thioxo-2,3-dihydrothieno[2,3-d]pyrimidin-4(1H)-one
    • SR-01000196775
    • AKOS005202521
    • 5-phenyl-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one
    • 2-Mercapto-5-phenylthieno2,3-dpyrimidin-4(3H)-one
    • MDL: MFCD03656342
    • Inchi: 1S/C12H8N2OS2/c15-10-9-8(7-4-2-1-3-5-7)6-17-11(9)14-12(16)13-10/h1-6H,(H2,13,14,15,16)
    • InChI Key: KDJLLIJKLJMQID-UHFFFAOYSA-N
    • SMILES: S1C=C(C2C=CC=CC=2)C2C(NC(NC1=2)=S)=O

Computed Properties

  • Exact Mass: 260.00780523g/mol
  • Monoisotopic Mass: 260.00780523g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 341
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 102Ų

2-Mercapto-5-phenylthieno2,3-dpyrimidin-4(3H)-one Pricemore >>

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